Cas no 919862-24-1 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 919862-24-1
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5496108
• Update Time: 2025-05-30

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C20H20N2O3S2/c1-13(2)27(24,25)17-6-4-5-16(11-17)19(23)22-20-21-18(12-26-20)15-9-7-14(3)8-10-15/h4-13H,1-3H3,(H,21,22,23)
• InChI Key： BBISSSADIOVQGW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2)=CS1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Introduction to N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 919862-24-1)

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure, which comprises multiple functional groups contributing to its unique chemical properties. This compound, identified by the CAS number 919862-24-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry.

The molecular framework of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide includes a benzamide moiety linked to a thiazole ring, further substituted with a 4-methylphenyl group and a propane-2-sulfonyl group. This arrangement imparts distinct electronic and steric properties, making it a valuable candidate for various biochemical interactions. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Thiazole-based molecules, in particular, have shown promise in targeting various disease pathways, including inflammation, infection, and cancer. The synthesis and characterization of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide represent a significant step forward in this domain.

In the context of drug discovery, the benzamide group in this compound plays a crucial role in modulating biological activity. Benzamides are known for their ability to interact with specific enzymes and receptors, often leading to inhibitory effects that can be therapeutically beneficial. The incorporation of a propane-2-sulfonyl group enhances the compound's solubility and metabolic stability, which are critical factors for its potential use in pharmaceutical formulations.

The structural features of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide also make it an attractive scaffold for further derivatization. Researchers have been exploring various modifications to optimize its pharmacokinetic and pharmacodynamic properties. For instance, altering the substitution patterns on the thiazole ring or introducing additional functional groups can lead to compounds with enhanced efficacy or reduced side effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Thiazole derivatives have been implicated in modulating neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide may interact with specific targets in the brain, potentially offering a new therapeutic approach.

The synthesis of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the complex core structure of this compound.

Evaluation of the biological activity of N-4-(4-methylphenyl)-1,3-thiazol-2-ytl'-3-(propane-'sulfonyl)benzamide has revealed promising results in vitro. Initial assays indicate that it exhibits inhibitory effects against certain enzymes associated with inflammatory pathways. These findings align with the broader trend of utilizing heterocyclic compounds to develop anti-inflammatory agents without significant immunosuppressive side effects.

The compound's potential also extends to antiviral applications. The unique structural motifs present in its molecule suggest that it may interfere with viral replication mechanisms by inhibiting key enzymes or disrupting cellular processes. This possibility has spurred interest in further investigating its antiviral properties using relevant model systems.

In conclusion, N'-'''''''''''''''''''''''''N'-'''''''''''''''N'-'''N'--(--(--(----(----(----(----(----(----(----(----(----(----(----(----(----(----->is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset for further development into novel therapeutic agents. As research continues to uncover new applications for thiazole derivatives, compounds like this are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.>